Cas no 1026768-04-6 (2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide)

• Product Name: 2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide
• CAS No: 1026768-04-6
• MF: C₁₇H₁₆ClN₃O₂
• MW: 329.780842781067
• CID: 6360063
• PubChem ID: 47047663
• Update Time: 2025-05-24

2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26590710
• Z453667110
• 1026768-04-6
• 2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide
• SCHEMBL10090777
• AKOS034366677

• Inchi： 1S/C17H16ClN3O2/c1-10-2-3-11(16(22)20-13-4-5-13)8-14(10)21-17(23)12-6-7-19-15(18)9-12/h2-3,6-9,13H,4-5H2,1H3,(H,20,22)(H,21,23)
• InChI Key： RMWDKVKYFKXJFR-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC1=C(C)C=CC(=C1)C(NC1CC1)=O)=O

Computed Properties

• Exact Mass: 329.0931045g/mol
• Monoisotopic Mass: 329.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide

Introduction to 2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide (CAS No. 1026768-04-6)

2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide, identified by its CAS number 1026768-04-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study for potential therapeutic applications.

The molecular structure of this compound is characterized by a pyridine core, which is a common scaffold in many bioactive molecules. The presence of a chloro substituent at the 2-position of the pyridine ring and an amide functional group at the 4-position introduces specific electronic and steric properties that influence its interactions with biological targets. Additionally, the aromatic ring system is further modified with a 5-(cyclopropylcarbamoyl)-2-methylphenyl moiety, which adds complexity to its pharmacophore and may contribute to its unique pharmacological profile.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in critical biological pathways. The 2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide structure presents an intriguing candidate for such applications due to its ability to modulate key enzymes implicated in diseases such as cancer, inflammation, and neurological disorders. The cyclopropyl group, in particular, has been recognized for its role in enhancing binding affinity and selectivity, which is a crucial factor in drug design.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. Preclinical studies have demonstrated that derivatives of this class exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are overexpressed in many pathological conditions. The 5-(cyclopropylcarbamoyl)-2-methylphenyl moiety has been shown to interact with specific residues in the active site of these enzymes, leading to potent inhibition. This interaction mode has been validated through both computational modeling and experimental techniques, underscoring the compound's structural integrity and functional relevance.

The synthesis of 2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the chloro substituent and the amide bond necessitates careful optimization to prevent unwanted side reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for further investigation.

Recent research has also explored the pharmacokinetic properties of this compound, which are essential for evaluating its suitability as a drug candidate. Studies indicate that 2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide exhibits favorable solubility and metabolic stability, suggesting potential for oral administration. Additionally, preliminary toxicity studies have shown no significant adverse effects at tested doses, further supporting its promise as a therapeutic agent.

The development of novel therapeutic agents relies heavily on understanding the structure-activity relationships (SAR) within a series of related compounds. By systematically modifying different parts of the molecular framework, researchers can identify key structural features that contribute to biological activity. The chloro substituent and the 5-(cyclopropylcarbamoyl)-2-methylphenyl group are particularly important in determining the pharmacological properties of this compound. Further SAR studies are warranted to optimize potency and selectivity while minimizing potential off-target effects.

In conclusion, 2-chloro-N-[5-(cyclopropylcarbamoyl)-2-methylphenyl]pyridine-4-carboxamide (CAS No. 1026768-04-6) represents a promising candidate for drug development due to its unique molecular structure and demonstrated biological activity. Its synthesis, pharmacological profile, and pharmacokinetic properties make it an attractive molecule for further exploration in medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, compounds like this one will play a vital role in addressing unmet medical needs.